Cas no 91459-69-7 (1-(difluoromethyl)-4,5,6,7-tetrahydro-1H-Benzimidazole)

• Product Name: 1-(difluoromethyl)-4,5,6,7-tetrahydro-1H-Benzimidazole
• CAS No: 91459-69-7
• MF: C₈H₁₀F₂N₂
• MW: 172.175208568573
• CID: 1121400
• PubChem ID: 13250070
• Update Time: 2025-04-20

1-(difluoromethyl)-4,5,6,7-tetrahydro-1H-Benzimidazole Chemical and Physical Properties

Names and Identifiers

• 1-(difluoromethyl)-4,5,6,7-tetrahydro-1H-Benzimidazole
• 91459-69-7
• DTXSID401210860

• Inchi： 1S/C8H10F2N2/c9-8(10)12-5-11-6-3-1-2-4-7(6)12/h5,8H,1-4H2
• InChI Key： BTNQXMKOOORQGE-UHFFFAOYSA-N
• SMILES： FC(N1C=NC2CCCCC1=2)F

Computed Properties

• Exact Mass: 172.08120465g/mol
• Monoisotopic Mass: 172.08120465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.8Ų